Cas no 60885-04-3 (b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-)

b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)- structure
60885-04-3 structure
Product Name:b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-
CAS No:60885-04-3
MF:C13H22O6
MW:274.310184955597
CID:509590
PubChem ID:6454083
Update Time:2025-04-19

b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-
    • (3aS)-3a-(methoxymethyl)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran
    • 2,3-4,5-di-O-isopropylidene-1-O-methyl-beta-fructopyranose
    • Inchi: 1S/C13H22O6/c1-11(2)16-8-6-15-13(7-14-5)10(9(8)17-11)18-12(3,4)19-13/h8-10H,6-7H2,1-5H3/t8?,9?,10?,13-/m0/s1
    • InChI Key: RLRIAKXKXXXWIV-HWMWNZGHSA-N
    • SMILES: O1C(C)(C)O[C@@]2(COC)C1C1C(CO2)OC(C)(C)O1

Computed Properties

  • Exact Mass: 274.141638
  • Monoisotopic Mass: 274.141638
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.116
  • Boiling Point: 332.7°C at 760 mmHg
  • Flash Point: 131.6°C
  • Refractive Index: 1.45
  • PSA: 55.38000
  • LogP: 1.03090
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